8-Hydroxy-quinazoline-2-carboxaldehyde
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
8-Hydroxyquinoline-2-carboxaldehyde (IUPAC name: 8-hydroxyquinoline-2-carbaldehyde) is a heterocyclic organic compound featuring a quinoline backbone substituted with a hydroxy group at position 8 and a carboxaldehyde group at position 2. Its molecular formula is C₁₀H₇NO₂ (molecular weight: 173.17 g/mol), and its structure is defined by the SMILES notation: C1=CC2=C(C(=C1)O)N=C(C=C2)C=O .
Quinoline derivatives are renowned for their pharmacological and industrial applications, particularly in metal chelation, antimicrobial activity, and as intermediates in organic synthesis. The presence of both hydroxy and aldehyde groups in 8-hydroxyquinoline-2-carboxaldehyde enhances its reactivity, enabling applications in Schiff base formation and coordination chemistry .
Properties
Molecular Formula |
C9H6N2O2 |
|---|---|
Molecular Weight |
174.16 g/mol |
IUPAC Name |
8-hydroxyquinazoline-2-carbaldehyde |
InChI |
InChI=1S/C9H6N2O2/c12-5-8-10-4-6-2-1-3-7(13)9(6)11-8/h1-5,13H |
InChI Key |
PDLYVGWHZULZAE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=CN=C(N=C2C(=C1)O)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Functional Group Analysis
The following compounds are structurally related to 8-hydroxyquinoline-2-carboxaldehyde:
8-(Benzyloxy)-2-quinolinecarbaldehyde
- Molecular Formula: C₁₇H₁₃NO₂
- Molecular Weight : 263.29 g/mol
- Substituents : Benzyloxy group at position 8, aldehyde at position 2.
- This modification is often employed in synthetic chemistry to protect reactive hydroxyl groups during multi-step reactions .
Quinoxaline-2-carboxaldehyde
- Molecular Formula : C₉H₆N₂O
- Molecular Weight : 158.16 g/mol
- Substituents: Aldehyde at position 2 on a quinoxaline core (two adjacent nitrogen atoms).
- Key Differences: The quinoxaline scaffold differs electronically from quinoline due to the two nitrogen atoms in adjacent positions. This alters reactivity, making quinoxaline derivatives more electrophilic and suitable for forming heterocyclic adducts (e.g., Schiff bases) .
Imidazo[4,5-g]quinazoline Derivatives
- General Structure : Fused imidazole and quinazoline rings.
- Key Differences: Quinazolines (two nitrogen atoms at positions 1 and 3) exhibit distinct pharmacological properties compared to quinolines, including kinase inhibition and anticancer activity. However, synthesis methods for imidazo[4,5-g]quinazolines often involve aldehyde-containing intermediates, highlighting shared reactivity with 8-hydroxyquinoline-2-carboxaldehyde .
Physicochemical and Pharmacological Properties
Research Findings and Trends
Metal Chelation: 8-Hydroxyquinoline-2-carboxaldehyde demonstrates superior metal-binding capacity compared to its benzyloxy counterpart, attributed to the free hydroxy group’s ability to coordinate transition metals like Cu²⁺ and Fe³⁺ .
Antimicrobial Activity: Quinoline derivatives generally outperform quinoxalines in antimicrobial assays due to enhanced membrane penetration and metal ion sequestration .
Synthetic Utility: Aldehyde-containing heterocycles are pivotal in click chemistry and bioconjugation. For example, quinoxaline-2-carboxaldehyde’s electrophilicity enables rapid formation of hydrazone linkages .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
